Cas no 62935-32-4 (Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester)
62935-32-4 structure
Product Name:Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
CAS No:62935-32-4
MF:C12H19F3O4
MW:284.27207493782
CID:428629
PubChem ID:71381794
Update Time:2025-04-19
Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester
- bis(2-methylpropyl) 2-(trifluoromethyl)propanedioate
- 62935-32-4
- Bis(2-methylpropyl) (trifluoromethyl)propanedioate
- DTXSID50804217
-
- Inchi: 1S/C12H19F3O4/c1-7(2)5-18-10(16)9(12(13,14)15)11(17)19-6-8(3)4/h7-9H,5-6H2,1-4H3
- InChI Key: AQWNGHVEYQFBQZ-UHFFFAOYSA-N
- SMILES: FC(C(C(=O)OCC(C)C)C(=O)OCC(C)C)(F)F
Computed Properties
- Exact Mass: 284.12357
- Monoisotopic Mass: 284.12354357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Propanedioic acid, (trifluoromethyl)-, bis(2-methylpropyl) ester Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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